Cas no 941002-72-8 (2-4-(3-ethyl-4-methoxybenzenesulfonyl)piperazin-1-ylethan-1-ol)

• Product Name: 2-4-(3-ethyl-4-methoxybenzenesulfonyl)piperazin-1-ylethan-1-ol
• CAS No: 941002-72-8
• MF: C₁₅H₂₄N₂O₄S
• MW: 328.427062988281
• CID: 5428993
• Update Time: 2025-10-31

2-4-(3-ethyl-4-methoxybenzenesulfonyl)piperazin-1-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-{4-[(3-ethyl-4-methoxyphenyl)sulfonyl]-1-piperazinyl}ethanol
• 1-Piperazineethanol, 4-[(3-ethyl-4-methoxyphenyl)sulfonyl]-
• 2-4-(3-ethyl-4-methoxybenzenesulfonyl)piperazin-1-ylethan-1-ol

• Inchi： 1S/C15H24N2O4S/c1-3-13-12-14(4-5-15(13)21-2)22(19,20)17-8-6-16(7-9-17)10-11-18/h4-5,12,18H,3,6-11H2,1-2H3
• InChI Key： LEYQPNWOYZMAJF-UHFFFAOYSA-N
• SMILES： N1(CCO)CCN(S(C2=CC=C(OC)C(CC)=C2)(=O)=O)CC1

Additional information on 2-4-(3-ethyl-4-methoxybenzenesulfonyl)piperazin-1-ylethan-1-ol

Recent Advances in the Study of 2-4-(3-ethyl-4-methoxybenzenesulfonyl)piperazin-1-ylethan-1-ol (CAS: 941002-72-8)

The compound 2-4-(3-ethyl-4-methoxybenzenesulfonyl)piperazin-1-ylethan-1-ol (CAS: 941002-72-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This sulfonylpiperazine derivative has been investigated for its unique pharmacological properties, particularly in the context of central nervous system (CNS) disorders and inflammatory diseases. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic profile, and exploring its efficacy in preclinical models.

One of the key areas of research has been the compound's interaction with specific neurotransmitter receptors. Preliminary data suggest that 2-4-(3-ethyl-4-methoxybenzenesulfonyl)piperazin-1-ylethan-1-ol exhibits moderate affinity for serotonin and dopamine receptors, which may underlie its potential utility in treating mood disorders such as depression and anxiety. Additionally, its sulfonylpiperazine moiety has been implicated in modulating inflammatory pathways, making it a candidate for further investigation in autoimmune and neurodegenerative diseases.

Recent synthetic efforts have aimed at improving the bioavailability and metabolic stability of the compound. Structure-activity relationship (SAR) studies have identified critical modifications to the ethan-1-ol and methoxybenzene groups that enhance its blood-brain barrier permeability while reducing off-target effects. These advancements have paved the way for more robust in vivo studies, with early results indicating promising therapeutic windows and safety profiles.

In addition to its CNS applications, 2-4-(3-ethyl-4-methoxybenzenesulfonyl)piperazin-1-ylethan-1-ol has shown potential in oncology research. Recent findings highlight its ability to inhibit specific kinase pathways involved in tumor proliferation and metastasis. Notably, its dual action as both a kinase inhibitor and a modulator of tumor microenvironment inflammation positions it as a multifaceted agent in cancer therapy. Ongoing studies are exploring its synergistic effects with existing chemotherapeutic regimens.

Despite these promising developments, challenges remain in translating preclinical findings into clinical applications. Issues such as dose optimization, long-term toxicity, and formulation stability are currently under investigation. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound, with several patents filed in the past year covering novel derivatives and delivery methods.

In conclusion, 2-4-(3-ethyl-4-methoxybenzenesulfonyl)piperazin-1-ylethan-1-ol (CAS: 941002-72-8) represents a versatile scaffold with broad therapeutic potential. Its dual functionality in modulating neurotransmitter systems and inflammatory responses, coupled with recent advancements in its pharmacokinetic properties, make it a compelling candidate for further research. Future studies will likely focus on clinical validation and the exploration of its efficacy in complex disease models.